
Chemical structure and physicochemical
properties of Salvianolic acid B.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Salvianolic acid B

Cat. No.: B1246770 Get Quote

Salvianolic Acid B: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Salvianolic acid B is a prominent water-soluble polyphenolic compound derived from the root

of Salvia miltiorrhiza (Danshen), a perennial plant widely utilized in traditional Chinese

medicine.[1][2] As the most abundant of the salvianolic acids, it is the subject of extensive

research due to its significant pharmacological activities, including potent antioxidant and anti-

inflammatory effects.[1][3] This technical guide provides a detailed overview of the chemical

structure, physicochemical properties, and relevant experimental methodologies for the study

of Salvianolic acid B.

Chemical Structure and Identification
Salvianolic acid B is a complex molecule formed from the condensation of three molecules of

danshensu (3-(3,4-dihydroxyphenyl)lactic acid) and one molecule of caffeic acid.[1][4]

Figure 1: Chemical Structure of Salvianolic Acid B

Caption: Chemical structure of Salvianolic acid B.
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Table 1: Chemical Identifiers for Salvianolic Acid B

Identifier Value

IUPAC Name

(2R)-2-[(E)-3-[(2S,3S)-3-[(1R)-1-carboxy-2-(3,4-

dihydroxyphenyl)ethoxy]carbonyl-2-(3,4-

dihydroxyphenyl)-7-hydroxy-2,3-dihydro-1-

benzofuran-4-yl]prop-2-enoyl]oxy-3-(3,4-

dihydroxyphenyl)propanoic acid[5]

Synonyms Lithospermic acid B, Danshensuan B[6]

CAS Number 121521-90-2[7][8]

Molecular Formula C₃₆H₃₀O₁₆[1][6][8]

Molecular Weight 718.61 g/mol [7][8]

InChI Key SNKFFCBZYFGCQN-VWUOOIFGSA-N[5]

Canonical SMILES

C1=CC(=C(C=C1CC(C(=O)O)OC(=O)C=CC2=

C3C(C(OC3=C(C=C2)O)C4=CC(=C(C=C4)O)O

)C(=O)OC(CC5=CC(=C(C=C5)O)O)C(=O)O)O)

O[9]

Physicochemical Properties
The physicochemical properties of Salvianolic acid B are crucial for its formulation, delivery,

and biological activity.

Table 2: Physicochemical Data for Salvianolic Acid B
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Property Value

Appearance
Pale yellow to yellow or off-white to yellow

solid/powder.[7][10]

Melting Point >149°C (with decomposition)[10]

Solubility

    H₂O
≥5 mg/mL[11]; 50 mg/mL (69.58 mM)[7]; ~1

mg/mL in PBS (pH 7.2)[12]

    DMSO 20 mg/mL[12]; 91 mg/mL (126.64 mM)[13]

    Ethanol ~10 mg/mL[12]; ≥71.9 mg/mL[14]

    Methanol Slightly soluble[10]

    Dimethylformamide (DMF) ~20 mg/mL[12]

Stability

    In Aqueous Solution

Poor stability, decomposition occurs at 25°C and

is enhanced at higher temperatures.[1][7] Stable

for 30 hours at 4°C.[7]

    In Acidic pH
Stable for 30 hours in buffered phosphate

aqueous solutions at pH 1.5, 3.0, and 5.0.[7]

    In Neutral/Alkaline pH
Stability decreases as pH increases from

neutral.[7]

    In Solid State

Stable for 6 months when packaged in

aluminum foil bags under accelerated conditions

(40°C, 75% relative humidity).[15][16]

Storage Store at -20°C.[10][11]

Experimental Protocols
Determination of Melting Point (Capillary Method)
This protocol outlines the standard procedure for determining the melting point of a solid

compound using a capillary melting point apparatus.
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Workflow for Melting Point Determination

Grind Salvianolic acid B to a fine powder.

Pack the powder into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the apparatus.

Heat rapidly to ~15-20°C below the expected melting point.

Reduce heating rate to 1-2°C per minute.

Record the temperature at which the first liquid appears (T1).

Record the temperature at which the last solid melts (T2).

The melting point range is T1 - T2.

Click to download full resolution via product page

Caption: Workflow for Capillary Melting Point Determination.
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Methodology:

Sample Preparation: A small amount of dry Salvianolic acid B is finely ground. The open

end of a capillary tube is pressed into the powder. The tube is then inverted and tapped

gently to pack the solid into the sealed end to a height of approximately 2-3 mm.[7]

Apparatus Setup: The packed capillary tube is placed into the heating block of a melting

point apparatus.

Heating: The sample is heated at a rapid rate until the temperature is about 15-20°C below

the expected melting point. The heating rate is then reduced to a slow rate of 1-2°C per

minute to ensure thermal equilibrium.[7]

Observation and Recording: The temperature at which the first droplet of liquid is observed is

recorded as the beginning of the melting range. The temperature at which the last crystal of

the solid melts is recorded as the end of the melting range. For a pure compound, this range

is typically narrow.

Determination of pKa (Potentiometric Titration)
This protocol describes a general method for determining the acid dissociation constant (pKa)

of a phenolic compound like Salvianolic acid B.

Workflow for pKa Determination by Potentiometric Titration
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Prepare a standard solution of Salvianolic acid B (e.g., 1 mM).

Calibrate the pH meter with standard buffer solutions.

Acidify the sample solution to ~pH 2 with a standard acid (e.g., 0.1 M HCl).

Titrate the solution with a standard base (e.g., 0.1 M NaOH), adding small increments.

Record the pH after each addition of the titrant.

Plot the titration curve (pH vs. volume of titrant).

Determine the half-equivalence point from the curve.

The pH at the half-equivalence point is equal to the pKa.

Click to download full resolution via product page

Caption: Workflow for Potentiometric pKa Determination.

Methodology:
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Solution Preparation: A standard solution of Salvianolic acid B (e.g., 1 mM) is prepared in a

suitable solvent, often a co-solvent system like acetonitrile-water. A standardized titrant (e.g.,

0.1 M NaOH) is also prepared.[15]

Titration Setup: The sample solution is placed in a beaker with a calibrated pH electrode and

a magnetic stirrer. The solution is acidified to approximately pH 2 with a standard acid (e.g.,

0.1 M HCl).[15]

Titration: The standardized base is added in small, precise increments. After each addition,

the solution is allowed to equilibrate, and the pH is recorded.[15]

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The equivalence point is determined from the inflection point of the curve. The half-

equivalence point is the volume of titrant that is half of the volume at the equivalence point.

The pH at the half-equivalence point is equal to the pKa of the acidic functional group.

Stability Analysis by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a stability-indicating HPLC method to assess the degradation of

Salvianolic acid B under various stress conditions.

Workflow for HPLC Stability Analysis
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Prepare stock and working solutions of Salvianolic acid B.

Subject aliquots of the solution to stress conditions (e.g., heat, acid, base, oxidation).

At specified time points, withdraw samples and neutralize if necessary.

Analyze the samples by a validated HPLC method.

Quantify the remaining Salvianolic acid B peak area and any degradation products.

Calculate the percentage of degradation over time.

Click to download full resolution via product page

Caption: Workflow for HPLC-based Stability Assessment.

Methodology:

HPLC System and Conditions:

Column: A C18 reversed-phase column is typically used.[17]

Mobile Phase: A gradient elution is often employed, commonly consisting of an aqueous

acidic solution (e.g., 0.1% formic acid or phosphoric acid in water) and an organic solvent

(e.g., acetonitrile or methanol).[17][18]
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Detection: UV detection is performed at a wavelength where Salvianolic acid B has

significant absorbance, such as 280 nm or 288 nm.[17][19]

Flow Rate: A typical flow rate is around 1.0 mL/min.[19]

Column Temperature: Maintained at a constant temperature, for example, 30°C.[19]

Sample Preparation and Stress Testing:

A stock solution of Salvianolic acid B is prepared in a suitable solvent.

Aliquots of the solution are subjected to various stress conditions, such as elevated

temperature (e.g., 60°C), acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), and oxidative

(e.g., 3% H₂O₂) environments.[15]

Analysis:

At predetermined time intervals, samples are withdrawn, neutralized if necessary, and

injected into the HPLC system.

The peak area of Salvianolic acid B is monitored over time. The appearance of new

peaks indicates degradation products.

The percentage of remaining Salvianolic acid B is calculated to determine its stability

under each condition.

Signaling Pathways Modulated by Salvianolic Acid
B
Salvianolic acid B exerts its pharmacological effects by modulating several key intracellular

signaling pathways.

TGF-β/Smad3 Signaling Pathway
Salvianolic acid B has been shown to inhibit the TGF-β/Smad3 signaling pathway, which is

implicated in fibrosis. It can suppress the phosphorylation of Smad3, preventing its

translocation to the nucleus and subsequent transcription of pro-fibrotic genes.[6]
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Diagram of Salvianolic acid B's effect on the TGF-β/Smad3 Pathway
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Caption: Inhibition of the TGF-β/Smad3 pathway by Salvianolic acid B.

PI3K/Akt Signaling Pathway
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Salvianolic acid B can modulate the PI3K/Akt signaling pathway, which is involved in cell

survival, proliferation, and apoptosis. In some contexts, it can promote cell survival by

activating this pathway, while in cancer cells, it can inhibit the pathway to induce apoptosis.[20]

[21][22]

Diagram of Salvianolic acid B's effect on the PI3K/Akt Pathway
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Caption: Modulation of the PI3K/Akt pathway by Salvianolic acid B.
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MAPK/NF-κB Signaling Pathway
Salvianolic acid B has been demonstrated to inhibit the MAPK/NF-κB signaling pathway,

which plays a crucial role in inflammation. It can reduce the phosphorylation of key MAPK

proteins (such as JNK, p38, and ERK) and inhibit the activation of NF-κB, leading to a

decrease in the production of pro-inflammatory cytokines.[7][12][20]

Diagram of Salvianolic acid B's effect on the MAPK/NF-κB Pathway
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Caption: Inhibition of the MAPK/NF-κB pathway by Salvianolic acid B.
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Conclusion
Salvianolic acid B is a multifaceted natural compound with a well-defined chemical structure

and a range of physicochemical properties that influence its biological activity. Its poor stability

in aqueous solutions presents a challenge for formulation and delivery, which is an active area

of research. The ability of Salvianolic acid B to modulate key signaling pathways, including

TGF-β/Smad3, PI3K/Akt, and MAPK/NF-κB, underscores its therapeutic potential in a variety of

diseases. The experimental protocols provided in this guide offer a foundation for researchers

to further investigate the properties and mechanisms of action of this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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